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Compound of Interest

Compound Name:
6-chloro-N-cyclopropylpyrazin-2-

amine

CAS No.: 941294-47-9

Cat. No.: B1462914

Get Quote

Executive Summary
6-Chloro-N-cyclopropylpyrazin-2-amine (CAS: 941294-47-9) has emerged as a high-value

"privileged scaffold" in modern medicinal chemistry, particularly within the kinase inhibitor

landscape.[1] Its structural utility lies in the pyrazine core's ability to mimic the adenine ring of

ATP, allowing it to function as an effective hinge-binding motif.

This guide analyzes the patent landscape, synthetic protocols, and structure-activity

relationships (SAR) of this compound.[1] It is designed for medicinal chemists and process

scientists seeking to leverage this intermediate for developing multi-protein kinase inhibitors

(e.g., Pim, NF-κB, NLRP3).[1]

Chemical Profile & Structural Analysis[1]
This compound functions as a bifunctional building block. The C2-amino group provides a

hydrogen bond donor/acceptor motif critical for kinase selectivity, while the C6-chlorine atom

serves as a versatile handle for downstream cross-coupling reactions (Suzuki-Miyaura, Stille,

Buchwald-Hartwig).[1]
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Property Specification

IUPAC Name 6-chloro-N-cyclopropylpyrazin-2-amine

CAS Number 941294-47-9

Molecular Formula

Molecular Weight 169.61 g/mol

Key Functionality Electrophile (Cl), H-Bond Donor (NH)

Primary Application
Intermediate for Pim-1, Pim-2, Pim-3, and NF-

κB inhibitors

Structural Utility in SAR
Pyrazine N1/N4: Acts as a hydrogen bond acceptor for the kinase hinge region.

Cyclopropyl Group: Fills hydrophobic pockets (e.g., the ribose binding pocket or gatekeeper

region) without introducing excessive steric bulk or rotatable bonds, optimizing Ligand

Efficiency (LE).[1]

6-Chloro Substituent: Allows for modular extension of the molecule to interact with the

solvent-front or back-pocket regions.[1]

Patent Landscape Analysis
The intellectual property landscape surrounding this compound focuses on its role as a key

intermediate rather than a final API.

Key Patent Families
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Patent / Publication Assignee / Context Target Indication Role of Compound

WO2012129338A1
Array BioPharma /

Pfizer

Pim Kinase Inhibitors

(Pim-1, -2, -3)

Core Scaffold

(Starting Material)

KMU-1170 (Literature) Keimyung University
NF-κB & NLRP3

Inflammasome

Intermediate

(Compound 2)

WO2023017937A1 Various
Multi-protein Kinase

Inhibitors

Synthetic Building

Block

Mechanism of Action (Case Study: KMU-1170)
In the context of KMU-1170, the 6-chloro-N-cyclopropylpyrazin-2-amine moiety is coupled

with boronic acid derivatives.[1] The resulting molecule suppresses inflammatory signal

transduction by inhibiting the phosphorylation of upstream kinases, thereby blocking the NF-κB

and NLRP3 pathways.

Synthetic Methodologies
The synthesis of 6-chloro-N-cyclopropylpyrazin-2-amine is primarily achieved via

Nucleophilic Aromatic Substitution (

).[1] The symmetry of the starting material, 2,6-dichloropyrazine, ensures high regioselectivity
(yielding the same product regardless of which chloride is displaced).[1]

Protocol A: Standard Synthesis (Bench Scale)
Source: Adapted from WO2012129338 and KMU-1170 synthesis protocols.

Reagents:

2,6-Dichloropyrazine (1.0 equiv)[1]

Cyclopropylamine (1.5 equiv)[1][2]

Potassium Carbonate (

) (2.0 equiv)[1]
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Solvent: DMF or Ethanol

Step-by-Step Workflow:

Preparation: Charge a reaction vessel with 2,6-dichloropyrazine dissolved in DMF (approx.

0.5 M concentration).[1]

Addition: Add

followed by the slow addition of cyclopropylamine at room temperature (RT).

Reaction: Stir the mixture at RT for 30 minutes to 12 hours.

Note: The reaction is often exothermic; cooling to 0°C during amine addition is

recommended for scale-up.[1]

Monitoring: Monitor via LC-MS for the disappearance of the starting material (

148) and formation of the product (

170).

Work-up: Dilute with water and extract with Ethyl Acetate (EtOAc). Wash organic layer with

brine, dry over

, and concentrate in vacuo.[1]

Purification: Recrystallization from hexanes/EtOAc or silica gel chromatography (0-20%

EtOAc in Hexanes).

Protocol B: Microwave-Assisted Functionalization
Once synthesized, the 6-chloro group is typically reacted further.[1] Below is a standard

protocol for converting the chloride to a stannane (Stille precursor).

Conditions:

Reagents: Hexamethylditin,

(5 mol%).[1]
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Solvent: 1,4-Dioxane.[1][3][4]

Parameters: Microwave irradiation at 100°C for 2 hours.

Visualization: Synthesis & Logic Flow
The following diagram illustrates the synthetic pathway from the raw material to the active

kinase inhibitor scaffold, highlighting the critical decision points.

SAR Logic
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Caption: Figure 1. Synthetic route from 2,6-dichloropyrazine to bioactive kinase inhibitors,

highlighting SAR elements.

Experimental Data Summary
The following data points are consolidated from the referenced patent literature to establish a

baseline for quality control.
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Parameter Value / Observation Source

Reaction Yield 85% - 95% (Crude) WO2012129338

Appearance Pale yellow to off-white solid KMU-1170 Protocol

Mass Spec (

)
170.04 (Calc), 170.1 (Obs) CAS 941294-47-9 Data

Solubility
Soluble in DMSO, MeOH,

DCM; Low in Water
Application Note

Stability
Stable at RT; Store under inert

gas
General Handling

References
KMU-1170, a Novel Multi-Protein Kinase Inhibitor.Suppresses Inflammatory Signal

Transduction in THP-1 Cells.[1] (2021).[1][2][4][5] National Institutes of Health (NIH).[1]

WO2012129338A1.Azole compounds as pim inhibitors. (2012).[1][6] Google Patents.

WO2023017937A1.Novel multi-protein kinase inhibitors. (2023).[1] Google Patents.

6-Chloro-N-cyclopropylpyrazin-2-amine Product Data. BLD Pharm / Fluorochem.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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